Physicochemical properties of (2-Bromo-5-fluorophenyl)(pyrrolidin-1-yl)methanone
Physicochemical properties of (2-Bromo-5-fluorophenyl)(pyrrolidin-1-yl)methanone
An In-Depth Technical Guide to the Physicochemical Properties of (2-Bromo-5-fluorophenyl)(pyrrolidin-1-yl)methanone
Executive Summary: This guide provides a comprehensive analysis of the core physicochemical properties of (2-Bromo-5-fluorophenyl)(pyrrolidin-1-yl)methanone, a compound of interest in medicinal chemistry and drug discovery. As a Senior Application Scientist, this document moves beyond a simple recitation of data points to explain the causality behind experimental choices and the implications of these properties for drug development. We will explore the critical parameters of lipophilicity (LogP), ionization (pKa), and metabolic stability, providing both theoretical grounding and detailed, field-proven experimental protocols. The objective is to equip researchers, scientists, and drug development professionals with the foundational knowledge and practical methodologies required to fully characterize this and similar molecules, thereby enabling informed decisions in the optimization of lead compounds.
Introduction
In the landscape of modern drug discovery, the adage "a potent molecule is not necessarily a drug" holds profound truth. The journey from a biologically active compound to a viable therapeutic agent is governed by a set of fundamental physicochemical properties that dictate its absorption, distribution, metabolism, and excretion (ADME). (2-Bromo-5-fluorophenyl)(pyrrolidin-1-yl)methanone, a halogenated aromatic ketone, represents a chemical scaffold with significant potential. Its structural motifs—a brominated and fluorinated phenyl ring coupled to a pyrrolidine amide—suggest a nuanced profile that warrants in-depth investigation.
This guide serves as a technical whitepaper on the core physicochemical attributes of this molecule. Understanding these properties is not merely an academic exercise; it is a critical step in predicting a compound's in vivo behavior, optimizing its drug-like characteristics, and mitigating potential liabilities early in the development pipeline. We will delve into the "how" and "why" of property determination, presenting self-validating experimental systems that ensure data integrity and reproducibility.
Chemical Identity and Structure
A precise understanding of a molecule's identity is the bedrock of all subsequent analysis.
IUPAC Name: (2-Bromo-5-fluorophenyl)(pyrrolidin-1-yl)methanone CAS Number: 951884-12-1[1] Molecular Formula: C₁₁H₁₁BrFNO[1] Molecular Weight: 272.11 g/mol [1]
Structural Representation:
Caption: 2D structure of (2-Bromo-5-fluorophenyl)(pyrrolidin-1-yl)methanone.
Structural confirmation is typically achieved through a combination of Nuclear Magnetic Resonance (NMR) spectroscopy (¹H, ¹³C, ¹⁹F), Mass Spectrometry (MS) for molecular weight verification, and Infrared (IR) spectroscopy to confirm functional groups like the carbonyl (C=O) bond.
Core Physicochemical Properties: Data and Determination
The following table summarizes the key physicochemical properties. While specific experimentally determined values for this exact molecule are not publicly available, we present the methodologies for their determination, which is the primary focus of this guide.
| Property | Parameter | Predicted Value/Range | Importance in Drug Development |
| Lipophilicity | LogP (octanol/water) | 2.0 - 3.5 (Estimated) | Membrane permeability, solubility, protein binding, metabolism |
| Ionization State | pKa | Weakly basic (Amide N) | Solubility, receptor interaction, cell penetration |
| Solubility | Aqueous Solubility | Low to moderate | Bioavailability, formulation, dissolution rate |
| Metabolic Stability | In Vitro Half-life (t½) | Compound-specific | In vivo clearance, dosing frequency, drug-drug interactions |
Lipophilicity: The Gatekeeper of Permeability
Lipophilicity, the affinity of a molecule for a lipid-like environment, is arguably one of the most critical physicochemical parameters. It is quantified by the partition coefficient (P) between n-octanol and water, and more commonly expressed as its logarithm, LogP. For ionizable compounds, the distribution coefficient (LogD) at a specific pH (typically 7.4) is more physiologically relevant.[2] A balanced LogP is crucial; too low, and the compound may not cross lipid membranes, too high, and it may suffer from poor aqueous solubility, high protein binding, or rapid metabolism.[3]
This protocol is based on the classic shake-flask method, a gold-standard for its accuracy and directness.[2]
Rationale: This method directly measures the partitioning of the compound between two immiscible phases, providing an unambiguous determination of its distribution. Using a buffer at pH 7.4 mimics physiological conditions.
Step-by-Step Methodology:
-
Phase Preparation: Prepare a phosphate-buffered saline (PBS) solution at pH 7.4. Pre-saturate this buffer with n-octanol and, conversely, pre-saturate n-octanol with the PBS buffer by mixing them vigorously for 24 hours and allowing them to separate. This ensures mutual saturation and prevents volume changes during the experiment.[4]
-
Compound Preparation: Prepare a stock solution of (2-Bromo-5-fluorophenyl)(pyrrolidin-1-yl)methanone in a suitable solvent (e.g., DMSO) at a concentration of 10 mM.
-
Partitioning: In a glass vial, combine 990 µL of the pre-saturated PBS (pH 7.4) and 100 µL of the pre-saturated n-octanol. Add 10 µL of the 10 mM compound stock solution.[2]
-
Equilibration: Seal the vial and mix on a rotator at a controlled speed (e.g., 30 rpm) for a minimum of 1 hour to ensure equilibrium is reached.[2] Centrifuge the vial to achieve complete phase separation.
-
Quantification: Carefully withdraw an aliquot from both the aqueous (PBS) and organic (n-octanol) phases. Determine the concentration of the compound in each phase using a suitable analytical method, typically High-Performance Liquid Chromatography with UV detection (HPLC-UV) or Mass Spectrometry (LC-MS).[4]
-
Calculation: The LogD is calculated using the formula: LogD₇.₄ = log₁₀ ( [Compound]ₙ-ₒ꜀ₜₐₙₒₗ / [Compound]ₐᵩᵤₑₒᵤₛ )
Caption: Workflow for experimental LogD determination via the shake-flask method.
Ionization State (pKa): The Driver of Solubility and Interaction
The pKa is the pH at which a compound exists in a 50:50 ratio of its protonated and deprotonated forms. For (2-Bromo-5-fluorophenyl)(pyrrolidin-1-yl)methanone, the tertiary amide nitrogen in the pyrrolidine ring is the most likely site of protonation, making it a weak base. The pKa value dictates the compound's charge state at different physiological pHs, profoundly impacting its aqueous solubility, membrane permeability (as the neutral form is more permeant), and potential for ionic interactions with biological targets.[5]
Potentiometric titration is a highly precise and historically standard method for pKa measurement.[6] It relies on monitoring pH changes as a titrant is added to the sample.
Rationale: This method directly measures the buffering capacity of the compound against pH change. The point of maximum buffering (the flattest part of the titration curve) corresponds to the pKa, where the concentrations of the acidic and basic forms are equal.
Step-by-Step Methodology:
-
System Calibration: Calibrate a high-precision pH meter using standard aqueous buffers (e.g., pH 4, 7, and 10) to ensure accurate measurements.[7]
-
Sample Preparation: Dissolve an accurately weighed amount of the compound in a suitable solvent system (e.g., water with a co-solvent like methanol if solubility is an issue) to a known concentration (e.g., 1 mM).[7] Maintain a constant ionic strength using a background electrolyte like 0.15 M KCl.[7]
-
Inert Atmosphere: Purge the solution with nitrogen gas to remove dissolved CO₂, which can interfere with the titration of basic compounds.[7]
-
Titration: Place the solution in a reaction vessel with a magnetic stirrer. Immerse the calibrated pH electrode. Titrate the solution by making small, incremental additions of a standardized strong acid (e.g., 0.1 M HCl).
-
Data Recording: Record the pH value after each addition of titrant, allowing the reading to stabilize.
-
Data Analysis: Plot the pH versus the volume of titrant added. The pKa is determined from the midpoint of the buffer region on the titration curve, which corresponds to the half-equivalence point.[7][8] This is the point where half of the compound has been protonated.
Caption: Workflow for experimental pKa determination via potentiometric titration.
Metabolic Stability: A Predictor of In Vivo Lifetime
Metabolic stability refers to a compound's susceptibility to biotransformation by drug-metabolizing enzymes, primarily located in the liver.[9] A compound that is metabolized too quickly will have a short half-life and poor bioavailability, requiring frequent or high doses.[10] Conversely, a compound that is too stable may accumulate and cause toxicity. In vitro assays using liver subcellular fractions (like microsomes) are cost-effective, high-throughput methods to predict in vivo metabolic clearance.[11]
Rationale: Liver microsomes are vesicles of the endoplasmic reticulum that contain a high concentration of Phase I drug-metabolizing enzymes, particularly the Cytochrome P450 (CYP) superfamily.[11] By incubating the compound with microsomes and a necessary cofactor (NADPH), we can measure the rate of its disappearance over time.
Step-by-Step Methodology:
-
Reagent Preparation:
-
Thaw pooled liver microsomes (e.g., human, rat) on ice.
-
Prepare an NADPH-regenerating system (e.g., containing NADP⁺, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase) in buffer. This ensures a constant supply of the required cofactor.
-
Prepare the test compound at a starting concentration (e.g., 1 µM) in the incubation buffer.
-
-
Incubation:
-
In a 96-well plate, pre-warm the microsomal solution and the test compound solution to 37°C.
-
Initiate the metabolic reaction by adding the NADPH-regenerating system.
-
-
Time-Point Sampling:
-
At designated time points (e.g., 0, 5, 15, 30, 60 minutes), stop the reaction in specific wells by adding a "stop solution" (e.g., ice-cold acetonitrile). The stop solution should contain an internal standard for analytical normalization.
-
-
Sample Processing: Centrifuge the plate to pellet the precipitated proteins.
-
Quantification: Analyze the supernatant from each well using LC-MS/MS to determine the remaining concentration of the parent compound relative to the internal standard.
-
Data Analysis:
-
Plot the natural logarithm of the percentage of compound remaining versus time.
-
The slope of the line (k) is the elimination rate constant.
-
The in vitro half-life (t½) is calculated as: t½ = 0.693 / k.
-
Intrinsic clearance (CLᵢₙₜ) can then be calculated, which is a measure of the metabolic capacity of the liver for the compound.[11][12]
-
Caption: Workflow for an in vitro liver microsomal stability assay.
Synthesis and Implications for Drug Development
The collective physicochemical profile of (2-Bromo-5-fluorophenyl)(pyrrolidin-1-yl)methanone provides critical insights for its potential as a drug candidate.
-
Absorption & Bioavailability: A LogP in the estimated range of 2-3.5 suggests good potential for passive diffusion across the gut wall. However, its likely low aqueous solubility could be a limiting factor for dissolution. The compound's status as a weak base means that in the acidic environment of the stomach (pH 1-2), it would be fully protonated and charged, which would increase its solubility but decrease its membrane permeability. In the more neutral pH of the intestine, a larger fraction will be in the neutral, absorbable form.
-
Distribution: The moderate lipophilicity suggests the compound will distribute into tissues but may not excessively accumulate in adipose tissue, which can be a concern for highly lipophilic drugs (LogP > 5). It will likely exhibit some degree of plasma protein binding.
-
Metabolism: The phenyl ring is substituted with two halogens (Br and F), which are common metabolic blockers. This may confer a degree of metabolic stability. However, the pyrrolidine ring or the aromatic ring could still be susceptible to hydroxylation by CYP enzymes. The in vitro stability assay is essential to confirm this and identify the primary sites of metabolism.
-
Excretion: The route of excretion will depend on the extent of metabolism. If the compound is extensively metabolized to more polar species, renal (urine) clearance is likely. If it is metabolically stable, biliary (feces) clearance may play a more significant role.
The relationship between these core properties and the overall ADME profile is summarized below.
Caption: Interplay of physicochemical properties and their impact on ADME outcomes.
Conclusion
(2-Bromo-5-fluorophenyl)(pyrrolidin-1-yl)methanone possesses a constellation of structural features that necessitate a thorough physicochemical evaluation for any drug development program. This guide has outlined the critical importance of parameters such as lipophilicity, ionization, and metabolic stability. By providing detailed, validated protocols for their experimental determination, we have laid out a roadmap for researchers to generate high-quality, reproducible data. The true value of this characterization lies not in the individual numbers, but in the integrated understanding of how these properties collectively shape the ADME profile of the molecule. This holistic view is indispensable for guiding medicinal chemistry efforts, selecting promising candidates for further study, and ultimately, increasing the probability of success in the complex journey of drug discovery.
References
-
Pelkonen, O., Turpeinen, M., Uusitalo, J., & Raunio, H. (2008). Introduction to in vitro estimation of metabolic stability and drug interactions of new chemical entities in drug discovery and development. PubMed. [Link]
-
Creative Bioarray. Protocol for Determining pKa Using Potentiometric Titration. [Link]
-
Creative Biolabs. Metabolic Stability Assay. [Link]
-
Creative Bioarray. In Vitro Metabolic Stability. [Link]
-
BioIVT. Drug Metabolism Assays. [Link]
-
ECETOC. (2009). APPENDIX A: MEASUREMENT OF ACIDITY (pKA). ECETOC Technical Report No. 106. [Link]
-
Bergström, C. A., & Avdeef, A. (2019). Development of Methods for the Determination of pKa Values. PMC. [Link]
-
Agilent Technologies. (2014). Determination of Log P for Compounds of Different Polarity Using the Agilent 1200 Infinity Series HDR-DAD Impurity Analyzer System. Application Note. [Link]
Sources
- 1. molcore.com [molcore.com]
- 2. enamine.net [enamine.net]
- 3. documents.thermofisher.com [documents.thermofisher.com]
- 4. agilent.com [agilent.com]
- 5. Development of Methods for the Determination of pKa Values - PMC [pmc.ncbi.nlm.nih.gov]
- 6. APPENDIX A: MEASUREMENT OF ACIDITY (pKA) - ECETOC [ecetoc.org]
- 7. creative-bioarray.com [creative-bioarray.com]
- 8. pennwest.edu [pennwest.edu]
- 9. labtesting.wuxiapptec.com [labtesting.wuxiapptec.com]
- 10. Metabolic Stability Assay - Creative Biolabs [creative-biolabs.com]
- 11. dda.creative-bioarray.com [dda.creative-bioarray.com]
- 12. Introduction to in vitro estimation of metabolic stability and drug interactions of new chemical entities in drug discovery and development - PubMed [pubmed.ncbi.nlm.nih.gov]
